Cas no 1443327-23-8 ((4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane)

• Product Name: (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane
• CAS No: 1443327-23-8
• MF: C₁₃H₈BrClF₂S
• MW: 349.621427536011
• CID: 5704033
• PubChem ID: 91657168
• Update Time: 2025-11-01

(4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-4-[(4-chloro-3-fluorophenyl)sulfanylmethyl]benzene
• 1443327-23-8
• (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane
• Benzene, 4-bromo-1-[[(4-chloro-3-fluorophenyl)thio]methyl]-2-fluoro-

• MDL： MFCD18911212
• Inchi： 1S/C13H8BrClF2S/c14-9-2-1-8(12(16)5-9)7-18-10-3-4-11(15)13(17)6-10/h1-6H,7H2
• InChI Key： JHZHAECMUOJNQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CSC1C=CC(=C(C=1)F)Cl

Computed Properties

• Exact Mass: 347.91867g/mol
• Monoisotopic Mass: 347.91867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 392.1±42.0 °C(Predicted)

Additional information on (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane

Research Briefing on (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane (CAS: 1443327-23-8) in Chemical Biology and Pharmaceutical Applications

The compound (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane (CAS: 1443327-23-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing small molecule, characterized by its unique halogen-substituted aromatic rings, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of investigation has been the role of this compound in modulating protein-protein interactions (PPIs) and enzyme inhibition. Researchers have identified its ability to selectively target specific kinases involved in inflammatory pathways, making it a candidate for treating autoimmune diseases. The presence of bromo and fluoro substituents enhances its binding affinity to target proteins, as demonstrated in recent crystallographic studies. These findings have been published in high-impact journals, emphasizing the compound's relevance in drug discovery.

In addition to its kinase inhibitory properties, (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane has also been evaluated for its antimicrobial activity. Preliminary in vitro assays have shown potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These results suggest its potential as a lead compound for developing novel antibiotics, particularly in the face of rising antibiotic resistance.

Recent advancements in synthetic chemistry have enabled the scalable production of this compound, addressing previous challenges related to yield and purity. A study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves the overall yield by 30% while maintaining high purity. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for large-scale testing.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Early-stage in vivo studies have indicated moderate bioavailability and a need for further structural optimization to reduce off-target effects. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, (4-Bromo-2-fluorobenzyl)(4-chloro-3-fluorophenyl)sulfane (CAS: 1443327-23-8) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its broad applicability. Ongoing research aims to address existing limitations and unlock its full therapeutic potential, making it a compound of great interest in the chemical biology and pharmaceutical communities.